Cas no 2940956-65-8 (Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate)
Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 5-BENZYLOXY-3-CYANO-AZEPANE-1-CARBOXYLATE
- 2940956-65-8
- G15549
- Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate
-
- Inchi: 1S/C19H26N2O3/c1-19(2,3)24-18(22)21-10-9-17(11-16(12-20)13-21)23-14-15-7-5-4-6-8-15/h4-8,16-17H,9-11,13-14H2,1-3H3
- InChI Key: YPTFHAZTCXTBMS-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1CCN(C(=O)OC(C)(C)C)CC(C#N)C1
Computed Properties
- Exact Mass: 330.19434270g/mol
- Monoisotopic Mass: 330.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.6Ų
Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHC0-1g |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 1g |
$1032.00 | 2025-02-17 | |
| Aaron | AR02AHC0-500mg |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 500mg |
$723.00 | 2025-02-17 | |
| Aaron | AR02AHC0-100mg |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 100mg |
$304.00 | 2025-02-17 | |
| Aaron | AR02AHC0-250mg |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 250mg |
$506.00 | 2025-02-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZT384-100mg |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 100mg |
¥1756.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZT384-250mg |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 250mg |
¥2922.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZT384-500mg |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 500mg |
¥4173.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZT384-1g |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 1g |
¥5962.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZT384-5g |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 5g |
¥17885.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZT384-100.0mg |
tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate |
2940956-65-8 | 97% | 100.0mg |
¥1756.0000 | 2025-04-11 |
Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate
Research Brief on Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate (CAS: 2940956-65-8) in Chemical Biology and Pharmaceutical Applications
Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate (CAS: 2940956-65-8) is a structurally unique azepane derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological disorders and inflammatory pathways. Recent studies have highlighted its potential as a scaffold for developing novel modulators of G-protein-coupled receptors (GPCRs) and enzyme inhibitors.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in generating a library of azepane-based analogs. The research team employed a multi-step synthetic route starting from commercially available precursors, with tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate serving as the pivotal intermediate. The study demonstrated remarkable improvements in yield (up to 78%) and purity (>95%) compared to previous synthetic methods, attributed to optimized protection-deprotection strategies of the benzyloxy and tert-butyloxycarbonyl (Boc) groups.
In pharmacological investigations, derivatives synthesized from this intermediate have shown promising activity as σ-1 receptor ligands, with IC50 values in the low micromolar range. Molecular docking studies revealed that the azepane ring's conformational flexibility and the cyano group's electronic properties contribute significantly to receptor binding affinity. These findings were further supported by in vivo experiments demonstrating improved blood-brain barrier penetration compared to similar compounds without the benzyloxy substitution.
The compound's stability profile has been extensively characterized in recent formulation studies. Accelerated stability testing under ICH guidelines showed that tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate maintains >90% purity after 6 months at 25°C/60% RH when stored in amber glass containers with desiccant. This stability makes it particularly valuable for long-term storage in pharmaceutical development pipelines.
Emerging applications in radiopharmaceuticals have also been reported, where the compound's structure has been modified with fluorine-18 for positron emission tomography (PET) imaging. The benzyloxy group's strategic position allows for straightforward radiofluorination while maintaining the azepane ring's structural integrity, opening new avenues for neurodegenerative disease diagnostics.
Current challenges in working with this compound include the need for specialized handling due to its moisture sensitivity and the optimization of large-scale synthetic protocols. Recent process chemistry publications have addressed these issues by developing continuous flow synthesis methods that improve safety and scalability while reducing organic solvent use by up to 40%.
Future research directions highlighted in a 2024 review article suggest potential applications in targeted drug delivery systems, where the benzyloxy group could serve as a cleavable linker for antibody-drug conjugates. Additionally, computational studies predict that structural modifications of this scaffold may yield compounds with enhanced selectivity for specific GPCR subtypes involved in pain management and psychiatric disorders.
2940956-65-8 (Tert-butyl 5-benzyloxy-3-cyano-azepane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)